O-Linoleyl-L-carnitine
O-Linoleyl-L-carnitine
O-linoleyl-L-carnitine is an O-octadecadienoyl-L-carnitine where the acyl group specified is linoleyl. It has a role as a human metabolite and a human urinary metabolite. It derives from a linoleic acid.
9, 12-Hexadecadienylcarnitine, also known as octadecadienyl-L-carnitine or alpha-linoleoylcarnitine, belongs to the class of organic compounds known as acyl carnitines. These are organic compounds containing a fatty acid with the carboxylic acid attached to carnitine through an ester bond. Thus, 9, 12-hexadecadienylcarnitine is considered to be a fatty ester lipid molecule. 9, 12-Hexadecadienylcarnitine is considered to be a practically insoluble (in water) and relatively neutral molecule. 9, 12-Hexadecadienylcarnitine has been detected in multiple biofluids, such as urine and blood. Within the cell, 9, 12-hexadecadienylcarnitine is primarily located in the cytoplasm, membrane (predicted from logP) and mitochondria. 9, 12-Hexadecadienylcarnitine can be biosynthesized from linoleic acid. 9, 12-Hexadecadienylcarnitine has been linked to the inborn metabolic disorders including glutaric aciduria II.
9, 12-Hexadecadienylcarnitine, also known as octadecadienyl-L-carnitine or alpha-linoleoylcarnitine, belongs to the class of organic compounds known as acyl carnitines. These are organic compounds containing a fatty acid with the carboxylic acid attached to carnitine through an ester bond. Thus, 9, 12-hexadecadienylcarnitine is considered to be a fatty ester lipid molecule. 9, 12-Hexadecadienylcarnitine is considered to be a practically insoluble (in water) and relatively neutral molecule. 9, 12-Hexadecadienylcarnitine has been detected in multiple biofluids, such as urine and blood. Within the cell, 9, 12-hexadecadienylcarnitine is primarily located in the cytoplasm, membrane (predicted from logP) and mitochondria. 9, 12-Hexadecadienylcarnitine can be biosynthesized from linoleic acid. 9, 12-Hexadecadienylcarnitine has been linked to the inborn metabolic disorders including glutaric aciduria II.
Brand Name:
Vulcanchem
CAS No.:
36816-10-1
VCID:
VC0196140
InChI:
InChI=1S/C25H45NO4/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(29)30-23(21-24(27)28)22-26(2,3)4/h9-10,12-13,23H,5-8,11,14-22H2,1-4H3/b10-9-,13-12-/t23-/m1/s1
SMILES:
CCCCCC=CCC=CCCCCCCCC(=O)OC(CC(=O)[O-])C[N+](C)(C)C
Molecular Formula:
C25H49NO4
Molecular Weight:
423.6 g/mol
O-Linoleyl-L-carnitine
CAS No.: 36816-10-1
Impurities
VCID: VC0196140
Molecular Formula: C25H49NO4
Molecular Weight: 423.6 g/mol
Purity: > 95%
| CAS No. | 36816-10-1 |
|---|---|
| Product Name | O-Linoleyl-L-carnitine |
| Molecular Formula | C25H49NO4 |
| Molecular Weight | 423.6 g/mol |
| IUPAC Name | (3R)-3-[(9Z,12Z)-octadeca-9,12-dienoyl]oxy-4-(trimethylazaniumyl)butanoate |
| Standard InChI | InChI=1S/C25H45NO4/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(29)30-23(21-24(27)28)22-26(2,3)4/h9-10,12-13,23H,5-8,11,14-22H2,1-4H3/b10-9-,13-12-/t23-/m1/s1 |
| Standard InChIKey | MJLXQSQYKZWZCB-DQFWFXSYSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\CCCCCCCC(=O)O[C@H](CC(=O)[O-])C[N+](C)(C)C |
| SMILES | CCCCCC=CCC=CCCCCCCCC(=O)OC(CC(=O)[O-])C[N+](C)(C)C |
| Canonical SMILES | CCCCCC=CCC=CCCCCCCCC(=O)OC(CC(=O)[O-])C[N+](C)(C)C |
| Appearance | Yellow Solid |
| Melting Point | 115-120°C |
| Physical Description | Solid |
| Description | O-linoleyl-L-carnitine is an O-octadecadienoyl-L-carnitine where the acyl group specified is linoleyl. It has a role as a human metabolite and a human urinary metabolite. It derives from a linoleic acid. 9, 12-Hexadecadienylcarnitine, also known as octadecadienyl-L-carnitine or alpha-linoleoylcarnitine, belongs to the class of organic compounds known as acyl carnitines. These are organic compounds containing a fatty acid with the carboxylic acid attached to carnitine through an ester bond. Thus, 9, 12-hexadecadienylcarnitine is considered to be a fatty ester lipid molecule. 9, 12-Hexadecadienylcarnitine is considered to be a practically insoluble (in water) and relatively neutral molecule. 9, 12-Hexadecadienylcarnitine has been detected in multiple biofluids, such as urine and blood. Within the cell, 9, 12-hexadecadienylcarnitine is primarily located in the cytoplasm, membrane (predicted from logP) and mitochondria. 9, 12-Hexadecadienylcarnitine can be biosynthesized from linoleic acid. 9, 12-Hexadecadienylcarnitine has been linked to the inborn metabolic disorders including glutaric aciduria II. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (2R)-3-Carboxy-N,N,N-trimethyl-2-[[(9Z,12Z)-1-oxo-9,12-octadecadien-1-yl]oxy]-1-propanaminium; L-Linoleoylcarnitine; Linoleoylcarnitine |
| PubChem Compound | 6450015 |
| Last Modified | Nov 11 2021 |
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